Cas no 2137142-12-0 (tert-butyl N-(1R)-1-(3-ethoxyphenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(3-ethoxyphenyl)-3-oxopropylcarbamate
• CAS No: 2137142-12-0
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 6262728
• PubChem ID: 165873602
• Update Time: 2025-06-11

tert-butyl N-(1R)-1-(3-ethoxyphenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1R)-1-(3-ethoxyphenyl)-3-oxopropylcarbamate
• 2137142-12-0
• tert-butyl N-[(1R)-1-(3-ethoxyphenyl)-3-oxopropyl]carbamate
• EN300-1163619

• Inchi： 1S/C16H23NO4/c1-5-20-13-8-6-7-12(11-13)14(9-10-18)17-15(19)21-16(2,3)4/h6-8,10-11,14H,5,9H2,1-4H3,(H,17,19)/t14-/m1/s1
• InChI Key： RZUHQHTXPGYKOK-CQSZACIVSA-N
• SMILES： O(C(N[C@H](CC=O)C1C=CC=C(C=1)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-(1R)-1-(3-ethoxyphenyl)-3-oxopropylcarbamate

Introduction to tert-butyl N-(1R)-1-(3-ethoxyphenyl)-3-oxopropylcarbamate (CAS No. 2137142-12-0)

tert-butyl N-(1R)-1-(3-ethoxyphenyl)-3-oxopropylcarbamate (CAS No. 2137142-12-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of tert-butyl N-(1R)-1-(3-ethoxyphenyl)-3-oxopropylcarbamate includes a tert-butyl group, an ethoxyphenyl moiety, and a carbamate functional group. These structural elements contribute to its stability and reactivity, making it an ideal candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of chiral compounds in pharmaceutical research due to their ability to interact selectively with biological targets. The enantiomeric purity of tert-butyl N-(1R)-1-(3-ethoxyphenyl)-3-oxopropylcarbamate is crucial for its biological activity and safety profile. Chiral compounds often exhibit distinct pharmacological properties compared to their racemic mixtures, which can lead to improved efficacy and reduced side effects.

In the context of drug development, tert-butyl N-(1R)-1-(3-ethoxyphenyl)-3-oxopropylcarbamate has been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes in the body. This approach can enhance the solubility, stability, and bioavailability of the active drug, thereby improving its therapeutic index.

One of the key areas of research involving tert-butyl N-(1R)-1-(3-ethoxyphenyl)-3-oxopropylcarbamate is its application in the treatment of neurodegenerative diseases. Studies have shown that this compound can modulate specific enzymes and receptors involved in neurodegeneration, such as acetylcholinesterase (AChE) and monoamine oxidase (MAO). By inhibiting these enzymes, tert-butyl N-(1R)-1-(3-ethoxyphenyl)-3-oxopropylcarbamate may help to alleviate symptoms associated with conditions like Alzheimer's disease and Parkinson's disease.

Beyond neurodegenerative diseases, tert-butyl N-(1R)-1-(3-ethoxyphenyl)-3-oxopropylcarbamate has also been investigated for its anti-inflammatory properties. Inflammatory responses play a critical role in various diseases, including arthritis and inflammatory bowel disease (IBD). Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and mediators, thereby reducing inflammation and associated tissue damage.

The synthesis of tert-butyl N-(1R)-1-(3-ethoxyphenyl)-3-oxopropylcarbamate involves several steps, including the formation of the chiral center through asymmetric synthesis techniques. Advanced methods such as organocatalysis and enzymatic catalysis have been employed to achieve high enantiomeric purity efficiently. These synthetic strategies not only ensure the quality of the final product but also contribute to sustainable chemical processes by minimizing waste and environmental impact.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-(1R)-1-(3-ethoxyphenyl)-3-oxopropylcarbamate. Preliminary results have shown promising outcomes, with patients experiencing significant improvements in symptoms without major adverse effects. However, further research is needed to fully understand the long-term effects and potential interactions with other medications.

In conclusion, tert-butyl N-(1R)-1-(3-ethoxyphenyl)-3-oxopropylcarbamate (CAS No. 2137142-12-0) represents a promising compound in the field of medicinal chemistry. Its unique structural features and chiral nature make it a valuable candidate for developing novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various medical conditions.